Sodium bromide

Liquid, Other Solid; Dry Powder, Liquid; Dry Powder; Liquid; Other Solid
White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]

White crystals, granules, or powder
White, cubic crystals

1

101.90811 g/mol

101.90811 g/mol

1390 °C

2

Saline, feebly bitter taste

3.21

When heated to decomposition it emits toxic fumes of /bromine and sodium oxide/.

755 °C

LC1V549NOM

Aggregated GHS information provided by 765 companies from 11 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 216 of 765 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 549 of 765 companies with hazard statement code(s):;
H319 (15.85%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H360 (80.33%): May damage fertility or the unborn child [Danger Reproductive toxicity];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

The effective antiepileptic drugs for long-term use /in treating Wolf-Hirschhorn syndrome, a malformation syndrome often with refractory seizures and status epilepticus/ were sodium bromide (four of four patients), followed by clorazepate (CLP; one of two patients), and nitrazepam (NZP; two of four patients). Sodium bromide was particularly effective for preventing status epilepticus ...
/Experimental Therapy/ ... The purpose of this study was to further evaluate the effect of an orally administered low-dose, homeopathic mineral therapy (Potassium bromide 1X, Sodium bromide 2X, Nickel sulfate 3X, Sodium chloride 6X) on seborrheic dermatitis and chronic dandruff. METHODS: Forty-one patients with seborrheic dermatitis and/or chronic dandruff were assigned to one of two treatment groups: Active (containing the medication) or placebo (vehicle). Study medication was administered in a placebo-controlled, randomly-selected, double-blind study for 10 weeks. At the end of 10 weeks all patients crossed over to the active medication, under a different label for an additional 10 weeks in an open study format. RESULTS: Twenty-nine patients completed the 10-week blinded portion of the study. After 10 weeks of treatment, the disease state of the active patients improved significantly over that of the placebo patients (p < 0.04). The placebo patients' condition before and after crossover to active treatment was also evaluated, showing significant improvement (p < 0.01) 10 weeks after crossing over to active medication ...
SODIUM BROMIDE IS A SEDATIVE & HYPNOTIC WHICH IS ONLY EFFECTIVE WHEN USED OVER PERIOD OF TIME. IT IS USELESS AS AN OCCASIONAL HYPNOTIC. IT IS TOO DANGEROUS FOR CONTINUED USE EXCEPT CAUTIOUSLY FOR SELECTED CASES OF GRAND MAL EPILEPSY IN CHILDREN WHICH DO NOT RESPOND TO CONVENTIONAL LESS TOXIC AGENTS.
MEDICATION (VET): Bromide (potassium or sodium salt) is recommended as a treatment in dogs for refractory seizure disorders or unacceptable side effects related to phenobarbital or primidone.
For more Therapeutic Uses (Complete) data for Sodium bromide (6 total), please visit the HSDB record page.

Irritant;Health Hazard

7647-15-6

The pharmacokinetics of oral and intravenous bromide was studied in 7 adult volunteers, who served as their own controls. They received 1 mL/kg of 3% sodium bromide, equivalent to 30 mg/kg bromide. Oral bioavailability ranged between 75-118% with a mean of 96 +/- 6%. Elimination T1/2 was 11.9 +/- 1.4 days after oral administration and 9.4 +/- 1.5 days after iv administration (P > 0.10) ...
The distribution of (82)Br in the mouse was studied by autoradiography at various intervals after IV injection /of sodium bromide/. (82)Br levels in various tissues were determined quantitiatively and expressed as percentages of the blood level. In the 24 hr after administration, the following organs had high Br levels (compared to blood levels): gastric mucosa, gastric contents, urinary bladder contents, blood vessel walls, and retina. High concentrations, but not exceeding the concentration in blood, were in: cartilage, tendons, lungs, compact bone, and thyroid.
The distribution of halide ions fluoride, bromide, iodide, chloride, and thiocyanate were studied in mice and rats by whole body autoradiography, microradiography, double tracer autoradiography, and scintillation counting methods. Bromide showed a high concentration in blood after IV injection for a long time. Bromide accumulated in the blood vessel walls. A low concentration was seen in the central nervous system. After 4 - 24 hr bromide concentrations in the central nervous system were 1/3 of blood level. Some concentration was seen in gastric mucosa, pituitary gland, bone, and cartilage, and high concentrations in the salivary glands, teeth, and eyes. Little to no accumulation was seen in the intestinal mucosa, liver, lymphatic tissue, ovaries, muscles, and thyroid.
The steady-state distribution of bromide in the nervous system of the rabbit was studied at various plasma concentration levels (0.5 - 20 nM). Utilizing a ventriculo-cisternal perfusion system, the flux of bromide between cerebrospinal fluid and blood was measured under various experimental conditions. The steady-state distribution of bromide in brain and cerebrospinal fluid was concentration dependent, and the brain served as a sink for the plasma and cerebrospinal fluid. The flux experiments revealed that the efflux of bromide from the perfusion fluid was some 30% greater than the influx of bromide from the blood. The movement of bromide out of the perfusate was attenuated with increasing concentrations of bromide and on death of the animal. /It was/ suggested that at low concentration levels, bromide is rapidly cleared from the cerebrospinal fluid (by an active transport system) and the brain (by either the same or oxidation to bromate), while at high concentration levels the relative ineffectiveness of the proposed systems results in accumulation of bromide and the establishment of a state of equilibrium between blood, brain, and cerebrospinal fluid.
For more Absorption, Distribution and Excretion (Complete) data for Sodium bromide (10 total), please visit the HSDB record page.

Bromine is mainly absorbed via inhalation, but may also enter the body through dermal contact. Bromine salts can be ingested. Due to its reactivity, bromine quickly forms bromide and may be deposited in the tissues, displacing other halogens. (L626)

Sodium bromide
Nafarelin

/Veterinary/ To evaluate clinical signs, risk factors, and outcomes associated with bromide toxicosis (bromism) in dogs with idiopathic epilepsy treated with potassium or sodium bromide ... 83 clinically ill epileptic dogs with (cases; n = 31) and without (controls; 52) bromism ... were matched by the veterinary hospitals from which they were referred and by month of admission. A presumptive diagnosis of bromism was made in case dogs when treatment for primary clinical signs was limited to induction of diuresis or reduction in the dose of bromide administered, and this diagnosis was supported by serum bromide concentrations ... Common clinical signs of bromism included alterations in consciousness, ataxia, and upper and lower motor neuron tetraparesis and paraparesis. /A/multivariate analysis identified bromide dose at admission to the hospital as the only factor significantly associated with bromism. In all dogs with bromism, treatment via dose reduction or facilitated renal excretion of bromide resulted in rapid clinical improvement, although breakthrough seizures happened during treatment in 8 of 31 (26%) dogs ...
/Veterinary/ Regular serial monitoring of serum bromide concentrations is recommended to optimize anticonvulsant treatment /with sodium or potassium bromide/ in dogs with idiopathic epilepsy.
Bromism, chronic bromide intoxication, can be caused by a variety of medicines, but bromism due to pain-relieving injectable medications has not been reported. In this study, the methods used were internet searching on bromide-containing injectables available in Taiwan and the first case report of bromism due to mixed-formulated injectable medication ... Many analgesic/antipyretic and antihistamine injections containing bromides are still being used in Taiwan. They contain sodium bromide up to 1000 mg/ampoule or calcium bromide up to 800 mg/amp. A 25-year-old female suffered from forgetfulness and unstable gait after long-term frequent injections of a preparation to relieve head and neck pain. Blood tests showed hyperchloremia (171 mEq/L) and a negative anion gap (-48.7 mEq/L). Serum bromide measured 2150 mg/L. She recovered completely in 3 days with saline treatment ... Clinicians should keep alert on this issue to avoid iatrogenic bromism or making misdiagnoses.
Two iodine-sensitive women in whom potassium bromide solution was used as a radiocontrast agent for retrograde pyelography developed similar clinical conditions culminating in renal failure. Renal failure was due to upper urinary tract obstruction from fibrosis and fat necrosis in each case. Similar histological findings have been described in rabbit bladder exposed to sodium bromide solution. Different patterns of exposure corresponded with different sites of major damage in the two cases. One patient, who had repeated studies of the pelvicalyceal system with potassium bromide developed papillary necrosis. Systemic exposure to bromide-releasing compounds (in animals) and to bromides (in humans) has also been associated with papillary necrosis.
For more Drug Warnings (Complete) data for Sodium bromide (10 total), please visit the HSDB record page.

Seven adult male volunteers were dosed with 1 ml/kg of a 3% sodium bromide solution (30 mg/kg bromide) after an overnight fast, three initially by the oral route and 4 by iv injection. Each subject was dosed twice, over a month apart. Serum concentrations of bromide were measured at 2, 3 and 4 hours and 3, 7 and 35 days. Oral bioavailability ranged from 75 - 118% with a mean of 96%. Differences between routes were not significant. T 1/2 was 11.9 days after oral administration and 9.4 days after iv administration
Bromide ... is rapidly absorbed and steady-state serum levels have been reached in rats (strain not given) within 4 weeks. The biological half-life of bromide, and consequently the serum levels, are strongly dependent on chloride intake. /Bromide/

NEUTRALIZATION OF SODIUM CARBONATE OR SODIUM HYDROXIDE WITH HYDROBROMIC ACID FOLLOWED BY EVAPORATION AND TREATMENT WITH CARBON TO REDUCE THE BROMATE TO BROMIDE
Prepared commercially by adding some excess bromine to a sodium hydroxide solution forming a mixture of bromide and bromine. The reaction products are evaporated to dryness and treated with carbon to reduce the bromate to bromide.
Made synthetically by first causing iron to react with bromine and water. The resulting ferroso-ferric bromide is dissolved in water, sodium carbonate added, the solution filtered and evaporated

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Sodium bromide (NaBr): ACTIVE
INCOMPATIBILITIES: IN RELATIVELY HIGH CONCN SOL BROMIDES ARE ALKALOIDAL PRECIPITANTS. ABOUT 20% OF ALC PREVENTS PPTN. STRONG OXIDIZING AGENTS LIBERATE BROMINE. MERCUROUS CHLORIDE IS PARTIALLY CONVERTED TO MERCURIC SALT BY ALKALI BROMIDES, MIXT BECOMING DARK DUE TO SIMULTANEOUS FORMATION OF METALLIC MERCURY.
INCOMPATIBILITIES: LEAD, SILVER, MANGANESE, ANTIMONY, & MERCUROUS SALTS CAUSE PPTN. ENZYMES ARE "SALTED OUT" OF SOLN BY BROMIDES IN FAIRLY HIGH CONCN. IN CONTRAST TO POTASSIUM BROMIDE, SODIUM BROMIDE IS HYGROSCOPIC & DUE TO THIS MAY CAUSE TROUBLE IN POWDER & CAPSULE FORMULATIONS.

...Na is determined gravimetrically as Na-Mg uranyl acetate; & total Br is determined by volhard titration.
UV spectrophotometric method was used for determination of sodium bromide in aq soln.

Four chick bioassays were conducted to quantify iodine (I) toxicity and its amelioration in young chicks. A supplemental I level from KI of 600 mg/kg depressed growth in chicks fed methionine-deficient diets but not in those fed methionine-adequate diets. An I dose level > or = 900 mg/kg was required to cause growth depression in chicks fed a methionine-adequate corn-soybean meal diet. Iodine intoxicated chicks also displayed neurological symptoms and extreme malaise, but dose levels up to 1200 mg I/kg had no effect on blood hemoglobin or hematocrit. Supplemental I levels of 1000-1500 mg/kg caused severe growth depressions that could be totally reversed by dietary addition of 50 or 100 mg/kg bromine provided as NaBr. Nuclear accidents or terrorist actions that result in I toxicity and thyroid cancer or goiter may benefit from use of NaBr as a therapeutic agent.
Bromide half-life in rats ingesting 0.02-0.15 mole/L NaCl varied from 2.5 days during high NaCl intake, to 25 days during low NaCl intake.

Modify: 2023-08-15